![molecular formula C23H27ClN4OS B2754999 4-cyano-N-(2-(diethylamino)ethyl)-N-(4,5-dimethylbenzo[d]thiazol-2-yl)benzamide hydrochloride CAS No. 1215809-69-0](/img/structure/B2754999.png)
4-cyano-N-(2-(diethylamino)ethyl)-N-(4,5-dimethylbenzo[d]thiazol-2-yl)benzamide hydrochloride
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Description
4-cyano-N-(2-(diethylamino)ethyl)-N-(4,5-dimethylbenzo[d]thiazol-2-yl)benzamide hydrochloride is a useful research compound. Its molecular formula is C23H27ClN4OS and its molecular weight is 443.01. The purity is usually 95%.
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Scientific Research Applications
Despite this, I explored related compounds and their applications in scientific research to provide insights into possible areas where similar compounds have been studied:
Pharmacokinetics and Metabolism Studies
Compounds with complex structures similar to the provided chemical often undergo pharmacokinetic and metabolism studies to understand their behavior within biological systems. For example, the study on the disposition and metabolism of [14C]SB-649868, an orexin 1 and 2 receptor antagonist, highlights the importance of such research in developing new medications for insomnia. This study detailed the metabolic pathways, elimination processes, and the identification of metabolites in human subjects (Renzulli et al., 2011).
Human Exposure and Toxicokinetic Studies
Research on human exposure to chemicals, as well as their toxicokinetic profiles, is crucial for assessing safety. Studies, such as the one investigating the metabolism and urinary excretion kinetics of Uvinul A plus®, a common UV filter in cosmetics, provide essential data on how these compounds are processed in the body and their potential impact on human health (Stoeckelhuber et al., 2020).
Diagnostic and Therapeutic Research
Compounds with specific binding affinities are often explored for diagnostic and therapeutic purposes. An example includes the use of radiolabeled benzamides for the scintigraphic detection of melanoma metastases, showcasing how chemical compounds can be tailored for imaging purposes in oncology (Maffioli et al., 1994).
Properties
IUPAC Name |
4-cyano-N-[2-(diethylamino)ethyl]-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)benzamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H26N4OS.ClH/c1-5-26(6-2)13-14-27(22(28)19-10-8-18(15-24)9-11-19)23-25-21-17(4)16(3)7-12-20(21)29-23;/h7-12H,5-6,13-14H2,1-4H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FZGIIBYEKFCEBS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CCN(C1=NC2=C(S1)C=CC(=C2C)C)C(=O)C3=CC=C(C=C3)C#N.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H27ClN4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
443.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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